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molecular formula C6H5ClO2S B043947 Benzenesulfonyl chloride CAS No. 98-09-9

Benzenesulfonyl chloride

Cat. No. B043947
CAS RN: 98-09-9
M. Wt: 176.62 g/mol
InChI Key: CSKNSYBAZOQPLR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04725283

Procedure details

0.194 mole (25 g) of 2,5-difluoroaniline is added to 125 ml of pyridine. 0.2 mole (25.5 ml) of benzenesulphonyl chloride is added, while the temperature is between 35° C. and 45° C. The temperature is maintained at 40° C. for 1 hour after the addition is completed, and then the reaction mixture is poured onto 1 kg of ice and water to which 100 ml of concentrated hydrochloric acid have been added. The expected product precipitates. After filtration and washing, it is treated with a normal sodium hydroxide solution in order to remove insoluble material. The soda-containing filtrate is neutralized with concentrated hydrochloric acid. The expected product, which has precipitated, is filtered off, washed to neutrality and recrystallized from acetic acid. It melts at 115° C.
Name
2,5-difluoroaniline
Quantity
25 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
125 mL
Type
reactant
Reaction Step One
Name
benzenesulphonyl chloride
Quantity
25.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice
Quantity
1 kg
Type
reactant
Reaction Step Three
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
water
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three
Name
2,5-difluoro-N-benzenesulphonylaniline

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:8]=[CH:7][C:6]([F:9])=[CH:5][C:3]=1[NH2:4].N1C=CC=CC=1.[C:16]1([S:22](Cl)(=[O:24])=[O:23])[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1.Cl>O>[F:1][C:2]1[CH:8]=[CH:7][C:6]([F:9])=[CH:5][C:3]=1[NH:4][S:22]([C:16]1[CH:21]=[CH:20][CH:19]=[CH:18][CH:17]=1)(=[O:24])=[O:23]

Inputs

Step One
Name
2,5-difluoroaniline
Quantity
25 g
Type
reactant
Smiles
FC1=C(N)C=C(C=C1)F
Name
pyridine
Quantity
125 mL
Type
reactant
Smiles
N1=CC=CC=C1
Step Two
Name
benzenesulphonyl chloride
Quantity
25.5 mL
Type
reactant
Smiles
C1(=CC=CC=C1)S(=O)(=O)Cl
Step Three
[Compound]
Name
ice
Quantity
1 kg
Type
reactant
Smiles
Name
hydrochloric acid
Quantity
100 mL
Type
reactant
Smiles
Cl
Name
water
Quantity
0 (± 1) mol
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
40 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
is between 35° C. and 45° C
ADDITION
Type
ADDITION
Details
after the addition
ADDITION
Type
ADDITION
Details
have been added
CUSTOM
Type
CUSTOM
Details
The expected product precipitates
FILTRATION
Type
FILTRATION
Details
After filtration
WASH
Type
WASH
Details
washing
ADDITION
Type
ADDITION
Details
it is treated with a normal sodium hydroxide solution in order
CUSTOM
Type
CUSTOM
Details
to remove insoluble material
CUSTOM
Type
CUSTOM
Details
The expected product, which has precipitated
FILTRATION
Type
FILTRATION
Details
is filtered off
WASH
Type
WASH
Details
washed to neutrality
CUSTOM
Type
CUSTOM
Details
recrystallized from acetic acid

Outcomes

Product
Name
2,5-difluoro-N-benzenesulphonylaniline
Type
Smiles
FC1=C(NS(=O)(=O)C2=CC=CC=C2)C=C(C=C1)F

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.